Cas no 1797770-67-2 (N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide)

• Product Name: N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide
• CAS No: 1797770-67-2
• MF: C₁₄H₁₇F₃N₄OS
• MW: 346.371191740036
• CID: 6156963
• PubChem ID: 75436198
• Update Time: 2025-10-29

N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z1545809015
• N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide
• 1797770-67-2
• EN300-26688413

• Inchi： 1S/C14H17F3N4OS/c1-9-11(10(2)21(20-9)7-14(15,16)17)5-12(22)19-13(6-18)3-4-23-8-13/h3-5,7-8H2,1-2H3,(H,19,22)
• InChI Key： HUQIFGVBADUBOP-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(CC1C(C)=NN(CC(F)(F)F)C=1C)=O

Computed Properties

• Exact Mass: 346.10751684g/mol
• Monoisotopic Mass: 346.10751684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Additional information on N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide

Professional Introduction to N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide (CAS No. 1797770-67-2)

N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1797770-67-2, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The structural complexity of this molecule, characterized by its thiolan ring and pyrazole moiety, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The thiolan ring, a seven-membered heterocyclic structure containing sulfur, is known for its unique electronic and steric properties. These characteristics make thiolan derivatives valuable in the design of molecules that can interact with biological targets in specific ways. In particular, the cyano group attached to the thiolan ring introduces a polar functional moiety that can enhance solubility and binding affinity. This feature is particularly relevant in the context of drug design, where optimal solubility is often a critical factor for bioavailability and efficacy.

The pyrazole component of the molecule, specifically the derivative substituted with 3,5-dimethyl-1-(2,2,2-trifluoroethyl), adds another layer of complexity and functionality. Pyrazoles are well-documented heterocycles with a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The introduction of dimethyl and trifluoroethyl substituents further modulates the electronic properties of the pyrazole ring, potentially enhancing its interaction with biological targets. This modification is particularly interesting from a medicinal chemistry perspective, as it allows for fine-tuning of physicochemical properties such as lipophilicity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide with greater precision. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression and inflammation. For instance, preliminary docking studies have indicated that this molecule could interact with kinases and other signaling proteins that play crucial roles in cell proliferation and survival. Such interactions are highly relevant in the development of targeted therapies for various diseases.

In addition to its potential therapeutic applications, N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide has attracted interest for its role as an intermediate in synthetic chemistry. The unique structural features of this compound make it a versatile building block for more complex molecules. Researchers have utilized it to construct novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. This underscores the importance of developing robust synthetic methodologies for thiolan-based compounds.

The synthesis of N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide presents several challenges due to its complex structure. However， recent developments in synthetic techniques have made it more feasible to produce this compound on a scalable basis. For example， catalytic hydrogenation and nucleophilic substitution reactions have been optimized to introduce the necessary functional groups with high efficiency. These advancements are crucial for enabling further exploration of the compound's biological potential.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique combination of functional groups makes it a candidate for designing molecules with specific biochemical activities. For instance， derivatives of N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide could be explored for their effects on plant growth regulators or as components in advanced materials with tailored properties.

In conclusion， N-(3-cyanothiolan-3-yl)-2-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]acetamide (CAS No. 1797770-67) is a structurally complex and functionally diverse organic compound with significant potential in pharmaceutical research and industrial applications. Its unique combination of heterocyclic moieties， functional groups， and substituents positions it as a valuable scaffold for drug discovery， synthetic chemistry， and material science innovation。 As research continues to uncover new biological activities and synthetic strategies， this compound is likely to remain at the forefront of scientific exploration.